Cas no 406688-05-9 (2-(2-fluoro-4-methylphenyl)thiophene)

• Product Name: 2-(2-fluoro-4-methylphenyl)thiophene
• CAS No: 406688-05-9
• MF: C₁₁H₉FS
• MW: 192.252565145493
• CID: 3973716
• PubChem ID: 22677667
• Update Time: 2025-07-18

2-(2-fluoro-4-methylphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(2-fluoro-4-methylphenyl)-
• 2-(2-fluoro-4-methylphenyl)thiophene
• GJMWCOWPMBIXPP-UHFFFAOYSA-N
• 406688-05-9
• SCHEMBL6773617
• EN300-1585952
• 2-(2-fluoro-4-methylphenyl)-thiophene

• Inchi： 1S/C11H9FS/c1-8-4-5-9(10(12)7-8)11-3-2-6-13-11/h2-7H,1H3
• InChI Key： GJMWCOWPMBIXPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 192.04089962Da
• Monoisotopic Mass: 192.04089962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-fluoro-4-methylphenyl)thiophene

2-(2-Fluoro-4-methylphenyl)thiophene: An Overview of a Promising Compound (CAS No. 406688-05-9)

2-(2-Fluoro-4-methylphenyl)thiophene (CAS No. 406688-05-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown potential in various applications, including drug discovery and materials science. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(2-fluoro-4-methylphenyl)thiophene.

The molecular formula of 2-(2-fluoro-4-methylphenyl)thiophene is C₁₁H₉FOS, with a molecular weight of approximately 198.25 g/mol. The compound consists of a thiophene ring substituted with a 2-fluoro-4-methylphenyl group. The presence of the fluorine atom and the methyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

Synthesis of 2-(2-fluoro-4-methylphenyl)thiophene can be achieved through several methods. One common approach involves the reaction of 2-bromothiophene with 2-fluoro-4-methylbenzeneboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is well-documented and provides a high yield of the desired product. Another method involves the nucleophilic substitution of 2-chlorothiophene with 2-fluoro-4-methylphenyl lithium. Both methods have been optimized to ensure high purity and yield, making them suitable for large-scale production.

In terms of physical properties, 2-(2-fluoro-4-methylphenyl)thiophene is a solid at room temperature with a melting point ranging from 75 to 77°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and use in various experimental settings.

The biological activities of 2-(2-fluoro-4-methylphenyl)thiophene have been the subject of numerous studies. One area of particular interest is its potential as an anticancer agent. Recent research has shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the disruption of cellular signaling pathways and the induction of apoptosis. Further studies are underway to elucidate the exact molecular targets and pathways involved.

Beyond its anticancer properties, 2-(2-fluoro-4-methylphenyl)thiophene has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(2-fluoro-4-methylphenyl)thiophene could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its biological applications, 2-(2-fluoro-4-methylphenyl)thiophene has found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The environmental impact of 2-(2-fluoro-4-methylphenyl)thiophene is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential for environmental accumulation. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-(2-fluoro-4-methylphenyl)thiophene (CAS No. 406688-05-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique molecular structure confers valuable properties that make it an attractive candidate for drug discovery and advanced materials development. Ongoing research continues to uncover new insights into its biological activities and environmental impact, paving the way for innovative applications in various fields.